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Quantitative Data Summary for SPAs Analysis

The following table summarizes the method performance data for the simultaneous determination of

Synthetic Phenolic Antioxidants (SPAs), including Octyl Gallate (OG), in edible oils using HPLC-UV, as

reported in a validation study [1].

Antioxidant Abbreviation
Average
Recovery
(%)

Relative
Standard
Deviation
(RSD%)

Expanded
Measurement
Uncertainty

Propyl Gallate PG 91.4 - 115.9 0.3 - 11.4 0.15 - 5.91

Octyl Gallate OG 91.4 - 115.9 0.3 - 11.4 0.15 - 5.91

Dodecyl Gallate DG 91.4 - 115.9 0.3 - 11.4 0.15 - 5.91

2,4,5-
Trihydroxybutyrophenone

THBP 91.4 - 115.9 0.3 - 11.4 0.15 - 5.91

tert-Butylhydroquinone TBHQ 91.4 - 115.9 0.3 - 11.4 0.15 - 5.91

Butylated Hydroxyanisole BHA 91.4 - 115.9 0.3 - 11.4 0.15 - 5.91
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Antioxidant Abbreviation
Average
Recovery
(%)

Relative
Standard
Deviation
(RSD%)

Expanded
Measurement
Uncertainty

Butylated Hydroxytoluene BHT 91.4 - 115.9 0.3 - 11.4 0.15 - 5.91

Detailed Experimental Protocol

This protocol is adapted from the validated method for the simultaneous determination of SPAs in edible oils

using HPLC-UV [1].

Sample Preparation and Extraction

Weigh a representative sample of edible oil.

Extract SPA residues from the oil matrix using a suitable solvent under optimized conditions. The
specific solvents and steps (e.g., shaking, centrifugation) were part of the optimized method but are

not detailed in the abstract.
Prepare the final extract for injection into the HPLC system, which may involve filtration or dilution.

Instrumental Analysis: HPLC-UV Conditions

Analytical Technique: High-Performance Liquid Chromatography (HPLC) coupled with an Ultraviolet
(UV) detector.

Separation: Use an optimized HPLC column and mobile phase to achieve simultaneous separation
of the seven target SPAs (PG, OG, DG, THBP, TBHQ, BHA, BHT).

Detection: Identify and quantify the antioxidants based on their retention times and UV absorption.

Method Validation and Uncertainty Quantification

Precision and Accuracy: The method was validated by determining the recovery (%) and relative

standard deviation (RSD%) for each SPA across multiple replicates. The results, as shown in the
table above, confirm the method's accuracy and repeatability [1].
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Measurement Uncertainty: The overall measurement uncertainty was evaluated based on the

precision study. The expanded uncertainty provides a range around the measurement result within
which the true value is expected to lie with a high level of confidence [1].

Troubleshooting Guide & FAQs

Frequently Asked Questions

Q1: What does the "expanded uncertainty" value mean for my measurement of Octyl Gallate? The

expanded uncertainty (e.g., 5.91 for OG in the study) is a quantifiable expression of the doubt surrounding

the measurement result. It defines an interval around your measured value. For instance, if you measure 100

mg/kg of OG, the true value is highly likely to lie between (100 - 5.91) mg/kg and (100 + 5.91) mg/kg,

assuming a standard level of confidence [1].

Q2: My recovery rate for Octyl Gallate is outside the 91.4-115.9% range. What could be wrong?

Recoveries outside the validated range indicate a potential problem with your analytical process.

Troubleshoot using the following steps:

Check the Calibration: Ensure your calibration standards are prepared correctly and the calibration

curve is linear and accurate.
Review Extraction Efficiency: The extraction process might be incomplete. Verify that the solvent,

shaking time, and steps are exactly as per the protocol.
Investigate Matrix Effects: Different oil types (e.g., olive oil vs. seed oil) can cause matrix effects.

Consider using a standard addition method to confirm if your sample matrix is interfering with the
analysis.

Common Issues and Solutions

Problem Potential Cause Solution

Poor
Chromatography

Column degradation, mobile

phase issues, or sample
contamination.

Re-condition or replace the HPLC column.

Prepare fresh mobile phase. Filter the sample
extract properly.
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Problem Potential Cause Solution

Low Recovery for
all SPAs

Inefficient extraction from the
oil matrix.

Re-optimize the extraction solvent volume,
type, and shaking time. Ensure proper phase

separation.

High Uncertainty Uncontrolled variability in the

procedure (weighing, dilution,
instrument noise).

Implement stricter control of all volumetric and

weighing steps. Increase the number of
replicate measurements to better quantify

precision.

HPLC-UV Analysis Workflow

The following diagram illustrates the core workflow for the analysis of synthetic phenolic antioxidants,

summarizing the key stages from sample preparation to final verification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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